Methyl beta-D-glucopyranoside Methyl beta-D-glucopyranoside Methyl beta-D-glucopyranoside is a beta-D-glucopyranoside having a methyl substituent at the anomeric position. It is a beta-D-glucoside and a methyl D-glucoside.
Methyl beta-D-glucopyranoside is a natural product found in Rosa laevigata, Pedicularis plicata, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 709-50-2
VCID: VC20744653
InChI: InChI=1S/C7H14O6/c1-12-7-6(11)5(10)4(9)3(2-8)13-7/h3-11H,2H2,1H3/t3-,4-,5+,6-,7-/m1/s1
SMILES: COC1C(C(C(C(O1)CO)O)O)O
Molecular Formula: C7H14O6
Molecular Weight: 194.18 g/mol

Methyl beta-D-glucopyranoside

CAS No.: 709-50-2

Cat. No.: VC20744653

Molecular Formula: C7H14O6

Molecular Weight: 194.18 g/mol

* For research use only. Not for human or veterinary use.

Methyl beta-D-glucopyranoside - 709-50-2

Description Methyl beta-D-glucopyranoside is a beta-D-glucopyranoside having a methyl substituent at the anomeric position. It is a beta-D-glucoside and a methyl D-glucoside.
Methyl beta-D-glucopyranoside is a natural product found in Rosa laevigata, Pedicularis plicata, and other organisms with data available.
CAS No. 709-50-2
Molecular Formula C7H14O6
Molecular Weight 194.18 g/mol
IUPAC Name (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-methoxyoxane-3,4,5-triol
Standard InChI InChI=1S/C7H14O6/c1-12-7-6(11)5(10)4(9)3(2-8)13-7/h3-11H,2H2,1H3/t3-,4-,5+,6-,7-/m1/s1
Standard InChI Key HOVAGTYPODGVJG-XUUWZHRGSA-N
Isomeric SMILES CO[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O
SMILES COC1C(C(C(C(O1)CO)O)O)O
Canonical SMILES COC1C(C(C(C(O1)CO)O)O)O
Melting Point 108 - 110 °C

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